Cas no 1857202-27-7 (Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl-
• CAS No: 1857202-27-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5274769
• PubChem ID: 165872344
• Update Time: 2025-06-11

Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl-
• 1857202-27-7
• 2-[1-(aminomethyl)cyclopropyl]heptan-2-ol
• EN300-682952

• Inchi： 1S/C11H23NO/c1-3-4-5-6-10(2,13)11(9-12)7-8-11/h13H,3-9,12H2,1-2H3
• InChI Key： GEVVJCAOXJIAKM-UHFFFAOYSA-N
• SMILES： OC(C)(CCCCC)C1(CN)CC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl-

Recent Advances in the Study of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- (CAS: 1857202-27-7)

Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- (CAS: 1857202-27-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting neurological disorders and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

The compound's unique cyclopropane ring structure, combined with its aminomethyl and pentyl substituents, confers distinct physicochemical properties that make it a promising candidate for drug development. Recent research has explored its role as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for treating anxiety, epilepsy, and other central nervous system disorders. Preliminary in vitro studies have demonstrated its ability to enhance GABAergic signaling, suggesting potential anxiolytic and anticonvulsant effects.

In addition to its neurological applications, Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- has shown promise in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel approach that could circumvent existing resistance mechanisms.

From a synthetic chemistry perspective, recent advancements have improved the efficiency of producing this compound. A team at the University of California, Berkeley, developed a stereoselective synthesis route that yields high-purity Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- with minimal byproducts. This breakthrough, published in Organic Letters, could facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies conducted in animal models have revealed favorable absorption and distribution profiles for this compound, with good blood-brain barrier penetration - a crucial factor for its potential neurological applications. However, researchers note that further optimization may be needed to address relatively rapid metabolism observed in some test subjects.

The safety profile of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-pentyl- is currently under investigation. Early toxicology studies indicate a reasonable therapeutic window, though comprehensive safety assessments will be essential before clinical translation. Researchers are particularly interested in exploring structure-activity relationships to enhance selectivity and minimize off-target effects.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines. Its versatility as a chemical scaffold makes it attractive for developing both small-molecule therapeutics and targeted drug delivery systems. The coming years are likely to see increased research activity around this molecule as its full potential becomes clearer through ongoing studies.